Cas no 105050-84-8 (Octadecane, 1-(4-iodobutoxy)-)
Octadecane, 1-(4-iodobutoxy)- structure
Product Name:Octadecane, 1-(4-iodobutoxy)-
CAS No:105050-84-8
MF:C22H45IO
MW:452.496579885483
CID:1149148
PubChem ID:54453942
Update Time:2025-04-20
Octadecane, 1-(4-iodobutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Octadecane, 1-(4-iodobutoxy)-
- 1-(4-iodobutoxy)octadecane
- 105050-84-8
- DTXSID50711452
- SCHEMBL10821780
-
- Inchi: 1S/C22H45IO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-24-22-19-17-20-23/h2-22H2,1H3
- InChI Key: WWWAAEIOHQQQCS-UHFFFAOYSA-N
- SMILES: ICCCCOCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 452.25125
- Monoisotopic Mass: 452.25151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 21
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Octadecane, 1-(4-iodobutoxy)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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